Cas no 1183582-61-7 (2-amino-5-(thiomorpholin-4-yl)benzoic acid)

• Product Name: 2-amino-5-(thiomorpholin-4-yl)benzoic acid
• CAS No: 1183582-61-7
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 4575860
• Update Time: 2025-05-24

2-amino-5-(thiomorpholin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(thiomorpholin-4-yl)benzoic acid
• Benzoic acid, 2-amino-5-(4-thiomorpholinyl)-

• Inchi： 1S/C11H14N2O2S/c12-10-2-1-8(7-9(10)11(14)15)13-3-5-16-6-4-13/h1-2,7H,3-6,12H2,(H,14,15)
• InChI Key： BRWQPQXXGYZVMH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(N2CCSCC2)=CC=C1N

Additional information on 2-amino-5-(thiomorpholin-4-yl)benzoic acid

Research Brief on 2-amino-5-(thiomorpholin-4-yl)benzoic acid (CAS: 1183582-61-7): Recent Advances and Applications

2-amino-5-(thiomorpholin-4-yl)benzoic acid (CAS: 1183582-61-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile scaffold for designing novel therapeutic agents, particularly in the context of targeting protein-protein interactions and enzyme inhibition. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structural features, including the thiomorpholine ring and the benzoic acid moiety, make it an attractive candidate for medicinal chemistry applications. Recent synthetic methodologies have improved the efficiency and yield of producing 2-amino-5-(thiomorpholin-4-yl)benzoic acid, enabling more extensive exploration of its pharmacological properties. Advances in computational modeling and structure-activity relationship (SAR) studies have further elucidated the compound's binding interactions with various biological targets, providing valuable insights for drug design.

One of the most promising areas of research involves the compound's potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. Preclinical studies have demonstrated its efficacy in modulating the activity of kinases and other signaling proteins, suggesting its utility in developing treatments for cancer and autoimmune diseases. Additionally, recent in vitro and in vivo studies have explored its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for its development as a therapeutic agent.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on derivatization strategies to enhance its pharmacological profile while maintaining its favorable safety and toxicity characteristics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-amino-5-(thiomorpholin-4-yl)benzoic acid (CAS: 1183582-61-7) represents a promising lead compound in the field of medicinal chemistry. Its unique structural and functional properties, combined with recent advancements in synthetic and biological research, position it as a valuable candidate for further investigation. Future studies will likely focus on expanding its therapeutic potential and addressing the remaining challenges in its development.